Cas no 109571-87-1 (5-Isoquinolinamine,N-phenyl-)

5-Isoquinolinamine,N-phenyl- structure
5-Isoquinolinamine,N-phenyl- structure
Product Name:5-Isoquinolinamine,N-phenyl-
CAS No:109571-87-1
MF:C15H12N2
MW:220.269183158875
CID:128483
PubChem ID:13497488
Update Time:2025-04-18

5-Isoquinolinamine,N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinamine,N-phenyl-
    • 5-Isoquinolinamine,N-phenyl-(9CI)
    • N-Phenylisoquinolin-5-amine
    • 109571-87-1
    • Inchi: 1S/C15H12N2/c1-2-6-13(7-3-1)17-15-8-4-5-12-11-16-10-9-14(12)15/h1-11,17H
    • InChI Key: DOHVVKMJNAQILD-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1=CC=CC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 220.10016
  • Monoisotopic Mass: 220.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92
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